Cas no 897758-16-6 (N-benzyl-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-benzyl-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 897758-16-6
• MF: C₁₈H₂₃N₇
• MW: 337.422122240067
• CID: 5512941
• Update Time: 2025-10-30

N-benzyl-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-methyl-6-(4-methylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-4-amine
• N-benzyl-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C18H23N7/c1-23-8-10-25(11-9-23)18-21-16(15-13-20-24(2)17(15)22-18)19-12-14-6-4-3-5-7-14/h3-7,13H,8-12H2,1-2H3,(H,19,21,22)
• InChI Key： PBUTWVAVASPCRN-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C)CC2)=NC(NCC2=CC=CC=C2)=C2C=NN(C)C2=N1

Additional information on N-benzyl-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo3,4-dpyrimidin-4-amine

N-Benzyl-1-Methyl-6-(4-Methylpiperazin-1-Yl)-1H-Pyrazolo[3,4-D]Pyrimidin-4-Amine: A Comprehensive Overview

N-Benzyl-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, commonly referenced by its CAS number 897758-16-6, is a structurally complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and applications in drug discovery. The molecule features a pyrazolo[3,4-d]pyrimidine core, a benzyl group attached at the nitrogen atom, and a methyl-substituted piperazine moiety at the sixth position. These structural elements contribute to its unique pharmacological properties and make it a subject of interest in contemporary research.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[3,4-d]pyrimidine scaffold. This is followed by functionalization at specific positions to introduce the benzyl and piperazine groups. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex molecules, ensuring higher yields and better purity. The use of microwave-assisted synthesis and continuous flow reactors has further streamlined the production process, making it more efficient and scalable for potential large-scale manufacturing.

One of the most promising aspects of this compound is its biological activity. Studies have shown that it exhibits potent inhibitory effects on various enzymes and receptors associated with diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a selective inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Its ability to selectively target CDKs without affecting other kinases makes it a strong candidate for anti-cancer drug development.

In addition to its enzymatic activity, this compound has also shown potential in modulating cellular signaling pathways. Preclinical studies have highlighted its role in inhibiting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer cells. By blocking this pathway, the compound can induce apoptosis in cancer cells while sparing normal cells, thereby reducing off-target effects and improving therapeutic efficacy. These findings have been corroborated by multiple independent studies, underscoring the compound's robust biological profile.

The structural versatility of this compound also allows for further modification to enhance its pharmacokinetic properties. Researchers have explored various strategies to improve its solubility, bioavailability, and metabolic stability. For example, substituent modifications at the piperazine ring or benzyl group have been shown to significantly alter the compound's lipophilicity and permeability across biological membranes. Such optimizations are critical for translating laboratory findings into clinically viable drugs.

Another area of active investigation is the compound's potential as a radiosensitizer. Emerging evidence suggests that it can enhance the efficacy of radiation therapy by increasing DNA damage in cancer cells while protecting normal tissues from radiation-induced damage. This dual functionality makes it an attractive candidate for combination therapies aimed at improving treatment outcomes for patients with refractory cancers.

Despite its promising attributes, further research is needed to fully understand the mechanisms underlying its biological effects and to address potential challenges related to toxicity and drug resistance. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to accelerate preclinical testing and pave the way for clinical trials.

In conclusion, N-benzyl-1-methyl-6-(4-methylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No 897758-16-6) represents a cutting-edge molecule with immense potential in therapeutic development. Its unique structure, coupled with advancements in synthetic chemistry and biological research, positions it as a key player in the fight against various diseases. As ongoing studies continue to unravel its full capabilities, this compound stands at the forefront of innovation in medicinal chemistry.